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Compound of Interest

Compound Name: 1H-Phenalene-1,3(2H)-dione

L  Get Quote

Cat. No.: B104059

Solubility of 1H-Phenalene-1,3(2H)-dione: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1H-Phenalene-1,3(2H)-
dione in common organic solvents. Due to a lack of specific quantitative solubility data in
publicly available literature, this document focuses on qualitative solubility information inferred
from synthesis and purification procedures, and provides a general experimental framework for
determining solubility.

Core Compound Information

Property Value

Chemical Name

1H-Phenalene-1,3(2H)-dione

CAS Number 5821-59-0

Molecular Formula C13HsO:2

Molecular Weight 196.20 g/mol

Melting Point 265 °C (decomposes, in Acetic Acid)[1]
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Qualitative Solubility Data

While precise quantitative solubility data is not readily available, information gleaned from
synthetic and purification procedures allows for a qualitative assessment of its solubility in
various common organic solvents. This information is summarized in the table below.
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Solvent

Qualitative Solubility

Context from Literature

Used as a solvent for

extraction and column

Dichloromethane (CH2ClIz2) Soluble chromatography of 1H-
Phenalene-1,3(2H)-dione
derivatives.

Employed as a solvent in
reactions involving derivatives

Methanol (MeOH) Soluble

of 1H-Phenalene-1,3(2H)-

dione.

Acetic Acid

Soluble (especially with

heating)

Used as a solvent for
determining the melting point,
suggesting good solubility at

elevated temperatures.[1]

Chloroform (CHCIs)

Likely Soluble

Often used in similar
applications to
dichloromethane for nonpolar
to moderately polar

compounds.

Acetone

Likely Soluble

A versatile solvent for many

organic compounds.

Ethyl Acetate

Likely Soluble

Commonly used for extraction
and chromatography of
compounds with similar

polarity.

Hexane/Petroleum Ether

Sparingly Soluble to Insoluble

Typically used as anti-solvents
or in solvent mixtures for
purification, suggesting low

polarity and thus low solubility.

Water

Insoluble

The nonpolar aromatic
structure suggests very low

solubility in water.
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Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following general
experimental protocol for the isothermal shake-flask method is recommended.

Objective: To determine the equilibrium solubility of 1H-Phenalene-1,3(2H)-dione in a given
solvent at a specific temperature.

Materials:

1H-Phenalene-1,3(2H)-dione (high purity)

e Selected organic solvent (analytical grade)

e Thermostatically controlled shaker or water bath

o Calibrated thermometer

e Analytical balance

 Vials with airtight seals

e Syringe filters (e.g., 0.45 um PTFE)

¢ High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 1H-Phenalene-1,3(2H)-dione to a vial containing a known
volume of the selected solvent. The presence of undissolved solid is crucial to ensure
equilibrium is reached.

o Seal the vials tightly to prevent solvent evaporation.

e Equilibration:
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o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the samples for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is
reached. The time required should be determined by preliminary experiments where
concentration is measured at different time points until it becomes constant.

e Sample Withdrawal and Filtration:

o Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature
for a few hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to
avoid precipitation.

o Immediately filter the solution through a syringe filter into a clean, pre-weighed vial. This
step is critical to remove any undissolved microcrystals.

e Quantification:

o Determine the concentration of 1H-Phenalene-1,3(2H)-dione in the filtered solution using
a validated analytical method such as HPLC or UV-Vis spectrophotometry. A calibration
curve with known concentrations of the compound should be prepared beforehand.

o Data Analysis:
o Calculate the solubility in the desired units (e.g., mg/mL, mol/L).
o Repeat the experiment at least in triplicate to ensure the reproducibility of the results.

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the study of
1H-Phenalene-1,3(2H)-dione.

Caption: Experimental workflow for determining the solubility of 1H-Phenalene-1,3(2H)-dione.
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Potential Applications
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Caption: Logical flow from synthesis to potential applications of 1H-Phenalene-1,3(2H)-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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